![molecular formula C11H23N B2485712 (2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine CAS No. 2248219-76-1](/img/structure/B2485712.png)
(2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine, also known as DMCPA, is a chiral amine compound that has been gaining attention in the scientific community due to its potential applications in the field of drug discovery. DMCPA is a cyclic secondary amine that contains a cyclohexyl ring and a propan-1-amine group. This compound is interesting because of its unique chemical structure and its potential to act as a chiral building block in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of (2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine is not well understood. However, it is believed that this compound may act as a chiral auxiliary in the synthesis of pharmaceuticals, which can improve the enantiomeric purity of the final product.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is believed that this compound may have minimal toxicity and may not cause significant adverse effects in laboratory experiments.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine in laboratory experiments include its potential to act as a chiral building block in the synthesis of pharmaceuticals and its minimal toxicity. However, the limitations of using this compound in laboratory experiments include its limited availability and high cost.
Future Directions
There are several future directions for the study of (2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine. These include:
1. Further investigation of the mechanism of action of this compound in the synthesis of pharmaceuticals.
2. Development of new synthetic methods for this compound that are more efficient and cost-effective.
3. Study of the potential use of this compound in the synthesis of chiral ligands for asymmetric catalysis.
4. Investigation of the potential biological activity of this compound and its derivatives.
5. Study of the potential use of this compound in the synthesis of chiral polymers and materials.
Conclusion:
This compound is a chiral amine compound that has potential applications in the field of drug discovery. This compound can be synthesized using a variety of methods and can act as a chiral building block in the synthesis of pharmaceuticals. This compound has minimal toxicity and may not cause significant adverse effects in laboratory experiments. Further research is needed to fully understand the potential applications of this compound and its derivatives.
Synthesis Methods
(2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine can be synthesized using a variety of methods, including asymmetric hydrogenation, chiral pool synthesis, and resolution of racemic mixtures. Asymmetric hydrogenation involves the use of a chiral catalyst to selectively hydrogenate a precursor compound to form this compound with high enantiomeric purity. Chiral pool synthesis involves the use of chiral starting materials, such as natural amino acids, to synthesize this compound. Resolution of racemic mixtures involves the separation of the two enantiomers of this compound using chiral chromatography or other separation techniques.
Scientific Research Applications
(2S)-2-(2,2-Dimethylcyclohexyl)propan-1-amine has been studied for its potential applications in the field of drug discovery. This compound can be used as a chiral building block in the synthesis of pharmaceuticals, which can improve the efficacy and safety of drugs. This compound has also been studied for its potential use in the synthesis of chiral ligands for asymmetric catalysis.
properties
IUPAC Name |
(2S)-2-(2,2-dimethylcyclohexyl)propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N/c1-9(8-12)10-6-4-5-7-11(10,2)3/h9-10H,4-8,12H2,1-3H3/t9-,10?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLCVICKMRMKCCF-YHMJZVADSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)C1CCCCC1(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CN)C1CCCCC1(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.